Cas no 2034500-72-4 ((3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone)

• Product Name: (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• CAS No: 2034500-72-4
• MF: C₂₀H₂₂FN₃O₃
• MW: 371.405388355255
• CID: 6360583
• PubChem ID: 121017638
• Update Time: 2025-06-11

(3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone
• 2034500-72-4
• [3-(5-fluoropyrimidin-2-yl)oxypyrrolidin-1-yl]-(4-phenyloxan-4-yl)methanone
• 5-fluoro-2-{[1-(4-phenyloxane-4-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine
• AKOS026690651
• F6478-1410

• Inchi： 1S/C20H22FN3O3/c21-16-12-22-19(23-13-16)27-17-6-9-24(14-17)18(25)20(7-10-26-11-8-20)15-4-2-1-3-5-15/h1-5,12-13,17H,6-11,14H2
• InChI Key： BWFXMTWVXOPREO-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)OC1CCN(C1)C(C1(C2C=CC=CC=2)CCOCC1)=O

Computed Properties

• Exact Mass: 371.16451973g/mol
• Monoisotopic Mass: 371.16451973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64.6Ų

Additional information on (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone

Introduction to (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034500-72-4 and the systematic name (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered attention in the scientific community due to its potential applications in drug discovery and molecular biology.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The structural motif of this compound, featuring a pyrrolidinone core conjugated with a fluoropyrimidine moiety, is particularly noteworthy. The presence of the 5-fluoropyrimidin-2-yl group introduces a unique electronic and steric profile, making it a valuable scaffold for further derivatization and functionalization.

The methanone bridge connecting the pyrrolidinone and tetrahydropyran rings provides additional versatility, allowing for diverse chemical modifications that can fine-tune its biological activity. This structural complexity is not merely an academic curiosity but a strategic asset in the design of molecules that can interact with biological targets with high specificity.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to various diseases. The pyrrolidinone scaffold is known to be present in several bioactive molecules, including those that have shown promise in clinical trials. By incorporating a fluoropyrimidine group, researchers aim to enhance binding affinity and metabolic stability, which are critical factors in drug development.

The tetrahydropyran ring adds another layer of complexity, contributing to the molecule's overall conformational flexibility. This flexibility is often essential for achieving optimal interactions with protein targets, which can be highly dependent on subtle changes in molecular geometry. Such structural features make this compound an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design and optimize compounds like this one with greater efficiency. By leveraging virtual screening and molecular dynamics simulations, scientists can identify promising derivatives that may exhibit enhanced pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. The introduction of the 5-fluoropyrimidin-2-yl group requires careful control over reaction conditions to ensure high yield and purity. Similarly, the formation of the methanone linkage necessitates precise stoichiometric control and optimal reaction pathways.

In addition to its synthetic challenges, this compound also presents opportunities for exploring novel pharmacological mechanisms. The combination of a fluoropyrimidine and pyrrolidinone moiety suggests potential activity against enzymes or receptors that are involved in critical biological processes. For instance, such structures have been investigated for their ability to inhibit kinases or other enzymes implicated in cancer progression.

The phenyltetrahydropyran ring further enhances the molecule's potential by providing additional binding pockets that can be exploited for drug design. This structural feature allows for interactions with both hydrophobic and polar regions of biological targets, increasing the likelihood of achieving high affinity binding.

The growing body of research on heterocyclic compounds underscores their importance in modern medicine. This particular molecule exemplifies how structural diversity can lead to novel therapeutic agents with unique properties. By integrating insights from chemical biology and medicinal chemistry, researchers can develop molecules that address unmet medical needs more effectively.

The future directions for this compound include further exploration of its pharmacological profile through both in vitro and in vivo studies. Investigating its interactions with specific biological targets will provide valuable insights into its potential therapeutic applications. Additionally, exploring derivative structures may reveal new pharmacological activities or improved pharmacokinetic properties.

In conclusion, (3-((5-fluoropyrimidin-2-yl)oxy)pyrrolidin-1-yl)(4-phenyltetrahydro-2H-pyran-4-yl)methanone (CAS no 2034500-72-4) represents a significant advancement in the field of chemical biology. Its complex structure and versatile functional groups make it a promising candidate for drug discovery efforts aimed at developing new treatments for various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in pharmaceutical innovation.